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Compound of Interest

Compound Name: Lesogaberan napadisylate

Cat. No.: B11934014

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of
Lesogaberan napadisylate, a potent and selective GABA-B receptor agonist. The included
methodologies are essential for researchers in pharmacology and drug development
investigating the compound's mechanism of action and pharmacological profile.

Introduction

Lesogaberan (also known as AZD-3355) is a selective agonist for the y-aminobutyric acid type
B (GABA-B) receptor.[1][2] As a G protein-coupled receptor (GPCR), the GABA-B receptor
plays a crucial role in mediating slow and prolonged inhibitory neurotransmission in the central
nervous system.[3] Lesogaberan was developed for the potential treatment of
gastroesophageal reflux disease (GERD).[2] In vitro studies are fundamental to understanding
its potency, selectivity, and functional effects on cellular signaling pathways.

Quantitative Data Summary

The following tables summarize the key in vitro pharmacological parameters of Lesogaberan.

Table 1: Receptor Binding Affinity of Lesogaberan
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o Tissuel/Cell
Parameter Radioligand Value Reference
Source
) Rat brain
Ki [3H]GABA 5.1 nM [1][4]
membranes
Rat brain
IC50 [3H]GABA 2nM [2]
membranes
, o Rat GABA-A
Ki (selectivity) [BH]GABA 1.4 uM [11[4]
receptor

Table 2: Functional Potency of Lesogaberan

Parameter Assay Cell Line Value Reference
CHO cells
Intracellular )
expressing
EC50 Ca2+ 8.6 nM [1][2][4]
o human GABA-
mobilization
Bla/2
CHO-K1 cells
cAMP expressin Agonist activit
EC50 ) P g g , y [5]
accumulation human GABA- confirmed
B1A/B2

Signaling Pathways and Experimental Workflows
GABA-B Receptor Signaling Pathway

Activation of the GABA-B receptor by an agonist like Lesogaberan initiates a cascade of
intracellular events through the dissociation of the associated heterotrimeric G protein into its
Ga and Gy subunits. The primary signaling pathway involves the Gai/o subunit, which inhibits
adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.[3][6]
Additionally, the Gy subunit can directly modulate ion channels, leading to the activation of G
protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-
gated Ca2+ channels.[3][6] Emerging evidence also suggests that GABA-B receptors can
couple to Gaqg proteins, activating the phospholipase C (PLC) pathway, which results in the
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production of inositol trisphosphate (IP3) and subsequent release of calcium from intracellular
stores.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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